N-methyl-3-[6-(oxan-4-ylamino)imidazo[1,2-b]pyridazin-3-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-methyl-3-[6-(oxan-4-ylamino)imidazo[1,2-b]pyridazin-3-yl]benzamide” is a compound that has been studied for its potential therapeutic applications . It is an imidazo[1,2-b]pyridazine-containing compound .
Synthesis Analysis
The synthesis of this compound involves the reaction of 3-bromo-6-chloroimidazo[1,2-b]pyridazine with an appropriate amine in n-propanol . The reaction is carried out in a sealed tube at 150°C overnight .Molecular Structure Analysis
The molecular structure of this compound includes a benzamide group attached to an imidazo[1,2-b]pyridazine ring, which is further substituted with a methyl group and an oxan-4-ylamino group .Scientific Research Applications
Synthesis and Structural Analogues
Research has focused on synthesizing various imidazo[1,2-a]pyridines and related compounds due to their significant biological activities. For instance, Hamdouchi et al. (1999) described the synthesis of a novel class of inhibitors for human rhinovirus, highlighting the structural relation to Enviroxime and the importance of the imidazo ring construction starting from aminopyridine (Hamdouchi et al., 1999). Similarly, Morgan et al. (1990) synthesized N-substituted imidazolylbenzamides demonstrating their potential as selective class III agents for cardiac electrophysiological activity (Morgan et al., 1990).
Biological Activities and Applications
The imidazo[1,2-a]pyrimidine moiety, as part of the chemical structure of interest, has been extensively studied for its potential in addressing various health conditions. For example, Linton et al. (2011) investigated the systematic structure modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase, focusing on its role as a full antagonist of the androgen receptor in prostate cancer treatment (Linton et al., 2011). Starrett et al. (1989) synthesized new imidazo[1,2-a]pyridines as potential antiulcer agents, revealing their cytoprotective properties (Starrett et al., 1989).
Medicinal Chemistry and Drug Development
The research also extends to the development of novel therapeutic agents. Clark et al. (1995) prepared new imidazotetrazinones and related bicyclic heterocycles, exploring the mode of action of the antitumor drug temozolomide, which underscores the therapeutic potential of imidazo[1,2-b]pyridazine derivatives (Clark et al., 1995).
Mechanism of Action
Properties
IUPAC Name |
N-methyl-3-[6-(oxan-4-ylamino)imidazo[1,2-b]pyridazin-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2/c1-20-19(25)14-4-2-3-13(11-14)16-12-21-18-6-5-17(23-24(16)18)22-15-7-9-26-10-8-15/h2-6,11-12,15H,7-10H2,1H3,(H,20,25)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYYYJXDHYWXCAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=CC(=C1)C2=CN=C3N2N=C(C=C3)NC4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.